Cas no 1421862-27-2 (4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene)

4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b:4,5-b']-dithiophene is a high-performance organic semiconductor material characterized by its fused aromatic structure and solubilizing side chains. The benzo[1,2-b:4,5-b']dithiophene (BDT) core provides excellent charge transport properties, while the 2-ethylhexyl-substituted furan side chains enhance solubility and processability in organic solvents. This compound exhibits strong π-conjugation and favorable molecular packing, making it suitable for use in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Its tailored structure ensures good film-forming properties and tunable electronic characteristics, contributing to improved device efficiency and stability. The material is particularly valued for its balanced hole mobility and optical absorption in thin-film applications.

4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene structure

1421862-27-2 structure

Product Name:4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene

CAS No:1421862-27-2

MF:C₃₄H₄₂O₂S₂

MW:546.826087474823

CID:5036807

PubChem ID:102135072

Update Time:2025-06-07

4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene Chemical and Physical Properties

Names and Identifiers

- 4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene
- DB-218585
- SCHEMBL17005579
- 4,8-Bis(5-(2-ethylhexyl)furan-2-yl)benzo[1,2-b:4,5-b']dithiophene
- CS-0435209
- 1421862-27-2
- Inchi： 1S/C34H42O2S2/c1-5-9-11-23(7-3)21-25-13-15-29(35-25)31-27-17-19-38-34(27)32(28-18-20-37-33(28)31)30-16-14-26(36-30)22-24(8-4)12-10-6-2/h13-20,23-24H,5-12,21-22H2,1-4H3
- InChI Key： AUOGEFZFXOZPAA-UHFFFAOYSA-N
- SMILES： C12=C(C3=CC=C(CC(CC)CCCC)O3)C3C=CSC=3C(C3=CC=C(CC(CC)CCCC)O3)=C1C=CS2

Computed Properties

Exact Mass: 546.26262293g/mol
Monoisotopic Mass: 546.26262293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 38
Rotatable Bond Count: 14
Complexity: 644
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 13
Topological Polar Surface Area: 82.8Å²

4,8-Bis[5-(2-ethylhexyl)-2-furanyl]-benzo[1,2-b :4,5-b' ]-dithiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1505879-1g	4,8-Bis(5-(2-ethylhexyl)furan-2-yl)benzo[1,2-b:4,5-b']dithiophene	1421862-27-2	98%	1g	￥8593	2023-04-15